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Introduction
Pyroxasulfone is a pre-emergence herbicide that provides broad-spectrum control of annual

grasses and small-seeded broadleaf weeds.[1] Discovered and developed by K-I Chemical

Research Institute Co., Ltd., Kumiai Chemical Industry Co., Ltd., and Ihara Chemical Industry

Co., Ltd., it is a next-generation herbicide belonging to the isoxazoline class of chemistry.[1][2]

Pyroxasulfone is classified as a Group 15 herbicide by the Weed Science Society of America

(WSSA) and as a Group K3 herbicide by the Herbicide Resistance Action Committee (HRAC).

[1][3] Its unique mode of action, inhibiting the biosynthesis of very-long-chain fatty acids

(VLCFAs), makes it a valuable tool for managing herbicide-resistant weeds. This technical

guide provides an in-depth overview of pyroxasulfone's herbicidal activity, mechanism of

action, and the experimental protocols used to evaluate its efficacy.

Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid (VLCFA) Biosynthesis
Pyroxasulfone's herbicidal effect stems from its ability to inhibit the elongation of very-long-

chain fatty acids (VLCFAs) in plants. VLCFAs are crucial components of cell membranes and

are essential for various physiological processes, including cell division and the formation of

viable root and shoot systems in developing seedlings.
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The primary target of pyroxasulfone is the enzyme system known as VLCFA elongases

(VLCFAEs). By blocking the activity of these enzymes, pyroxasulfone disrupts the synthesis of

VLCFAs, leading to an accumulation of fatty acid precursors and a drastic reduction in the

production of fatty acids with 20 or more carbons. This disruption of VLCFA biosynthesis

ultimately inhibits the growth of germinating weeds, particularly the elongation of shoots and

roots, causing the seedlings to die before they can emerge from the soil.

The following diagram illustrates the inhibition of the VLCFA biosynthesis pathway by

pyroxasulfone.
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Caption: Inhibition of the VLCFA elongation cycle by pyroxasulfone.

Herbicidal Activity and Weed Control Spectrum
Pyroxasulfone demonstrates potent pre-emergence herbicidal activity against a wide range of

annual grass and broadleaf weeds at lower application rates compared to other commercial

herbicides. It is particularly effective on small-seeded broadleaf species.
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Quantitative Efficacy Data
The following tables summarize the herbicidal efficacy of pyroxasulfone against various weed

species from greenhouse and field studies.

Table 1: Efficacy of Pre-emergence Pyroxasulfone on Grass Weeds

Weed Species
Application Rate (g
a.i./ha)

% Control (Days
After Treatment)

Reference

Echinochloa crus-galli

(Barnyardgrass)
100 ≥80% (28 DAT)

Chloris elata 100 Effective Control

Digitaria horizontalis

(Crabgrass)
100 Effective Control

Digitaria insularis 100 Effective Control

Eleusine indica

(Goosegrass)
100 Effective Control

Lolium perenne ssp.

multiflorum (Italian

Ryegrass)

100 Effective Control

Panicum maximum 100 Effective Control

Urochloa decumbens 100 Effective Control

Seven Grass Species 16 >90%

Urochloa platyphylla,

Sorghum halepense,

Eriochloa villosa

32 >90%

Table 2: Efficacy of Pre-emergence Pyroxasulfone on Broadleaf Weeds
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Weed Species
Application Rate (g
a.i./ha)

% Control (Days
After Treatment)

Reference

Amaranthus viridis

(Slender Amaranth)
100 Effective Control

Amaranthus spp.

(Pigweed)
32 >90%

Conyza spp.

(Horseweed)
50 99% (42 DAT)

Raphanus

raphanistrum (Wild

Radish)

100 Effective Control

Spermacoce latifolia 100 Effective Control

Spermacoce

verticillata
100 Effective Control

Chenopodium album

(Common

Lambsquarters)

63-125 >90%

Abutilon theophrasti

(Velvetleaf)
63-125 >90%

Table 3: Comparative Efficacy of Pyroxasulfone, S-metolachlor, and Trifluralin on Conyza spp.
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Herbicide
Application
Rate (g a.i./ha)

% Control at
28 DAT

% Control at
42 DAT

Reference

Pyroxasulfone 50 100 99

Pyroxasulfone 100 100 -

Pyroxasulfone 150 100 -

Pyroxasulfone 200 100 -

Pyroxasulfone 250 100 -

S-metolachlor 960 <96 -

S-metolachlor 1920 100 -

Trifluralin 562.5 <96 -

Trifluralin 1125 <96 -

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following sections outline typical experimental protocols for evaluating the herbicidal activity of

pyroxasulfone.

Greenhouse Efficacy Study
This protocol is designed to assess the pre-emergence efficacy of pyroxasulfone on various

weed species under controlled greenhouse conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b108660?utm_src=pdf-body
https://www.benchchem.com/product/b108660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Herbicide Application

Incubation & Evaluation

Data Analysis

Fill 5.0 dm³ pots with
dystrophic Red Latosol

Sow seeds of target
weed species

Prepare pyroxasulfone solutions
(50, 100, 150, 200, 250 g/ha)

Apply treatments pre-emergence
to the soil surface

Maintain pots in greenhouse
with controlled conditions

Include untreated control and
commercial standards (S-metolachlor, trifluralin)

Visually assess weed control (%) at
14, 28, and 42 DAT

Collect and weigh shoot
biomass at 42 DAT

Analyze data using appropriate
statistical methods (e.g., ANOVA)
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Caption: Workflow for a typical greenhouse efficacy study of pyroxasulfone.
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Methodology Details:

Experimental Setup: The experiment is typically conducted in a greenhouse using a

completely randomized design with multiple replications (e.g., six). Pots (e.g., 5.0 dm³) are

filled with a suitable soil type, such as dystrophic Red Latosol.

Weed Species: A range of grass and broadleaf weed species are selected for evaluation.

Herbicide Treatments: Pyroxasulfone is applied at various doses (e.g., 50, 100, 150, 200,

and 250 g a.i./ha). For comparison, commercial standards like S-metolachlor (e.g., 960 and

1920 g a.i./ha) and trifluralin (e.g., 562.5 and 1125 g a.i./ha) are included, along with an

untreated control.

Application: Herbicides are applied as a pre-emergence treatment to the soil surface.

Evaluation: Weed control is visually assessed at regular intervals (e.g., 14, 28, and 42 days

after treatment) using a scale of 0% (no control) to 100% (complete control). At the final

evaluation, the fresh or dry weight of the weed shoots is measured to quantify biomass

reduction.

Field Efficacy Trial
Field trials are essential to evaluate the performance of pyroxasulfone under real-world

agricultural conditions.

Methodology Details:

Site Selection: The trial is established in a field with a natural or seeded infestation of the

target weed species.

Experimental Design: A randomized complete block design is commonly used with multiple

replications.

Treatments and Application: Pyroxasulfone is applied at various rates, often in comparison

to other registered herbicides and an untreated check. Application is typically done pre-

emergence.
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Data Collection: Weed density and biomass are assessed at different time points after

application. Crop injury, if applicable, is also visually rated.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine

significant differences between treatments.

Conclusion
Pyroxasulfone is a highly effective pre-emergence herbicide with a broad spectrum of activity

against key annual grass and broadleaf weeds. Its novel mode of action, the inhibition of

VLCFA biosynthesis, provides an essential tool for weed resistance management. The

quantitative data and experimental protocols presented in this guide offer a comprehensive

technical overview for researchers and scientists working in the field of weed science and

herbicide development. With its high efficacy at low application rates and long residual activity,

pyroxasulfone is poised to play a significant role in sustainable weed management strategies

in various cropping systems.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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